Cas no 20001-64-3 (1-Chloro-2-(1-chloroethyl)benzene)

1-Chloro-2-(1-chloroethyl)benzene is a chlorinated aromatic compound with the molecular formula C₈H₈Cl₂. It features a benzene ring substituted with both a chloro group and a 1-chloroethyl side chain, contributing to its reactivity in organic synthesis. This compound is primarily utilized as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its dual chloro functionality allows for selective transformations, making it valuable in cross-coupling reactions and further derivatization. The compound exhibits moderate stability under standard conditions but requires careful handling due to its potential lachrymatory and irritant properties. Its structural versatility makes it a useful building block in fine chemical synthesis.

1-Chloro-2-(1-chloroethyl)benzene structure

20001-64-3 structure

Product Name:1-Chloro-2-(1-chloroethyl)benzene

CAS No:20001-64-3

MF:C₈H₈Cl₂

MW:175.05512046814

MDL:MFCD06360125

CID:1040941

PubChem ID:587034

Update Time:2025-05-27

1-Chloro-2-(1-chloroethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-2-(1-chloroethyl)benzene
- 1-(2-Chlorophenyl)ethyl chloride
- 1-Chlor-1-< 2-chlor-phenyl> -aethan
- 1-chloro-2-(1-chloroethyl)-benzene
- AC1LBQ0Z
- AC1Q2AZO
- ANW-71383
- Benzene, 1-chloro-2-(1-chloroethyl)-
- CTK0J9563
- SureCN1588934
- SCHEMBL1588934
- 20001-64-3
- AB91779
- DTXSID10343056
- 1-Chloro-2-(1-chloroethyl)benzene #
- AKOS008965461
- MFCD06360125
- SCHEMBL13145152
- alpha-methyl-2-chlorobenzyl chloride
- CS-0449603
- 1-Chloro-2-(.alpha.-chloroethyl)benzene
- EN300-09852
- MDL： MFCD06360125
- Inchi： 1S/C8H8Cl2/c1-6(9)7-4-2-3-5-8(7)10/h2-6H,1H3
- InChI Key： GTNKGWCGZVQBGT-UHFFFAOYSA-N
- SMILES： ClC(C)C1C=CC=CC=1Cl

Computed Properties

Exact Mass: 174.00044
Monoisotopic Mass: 174.0003056g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

1-Chloro-2-(1-chloroethyl)benzene Security Information

Storage Condition：Sealed in dry,2-8°C

1-Chloro-2-(1-chloroethyl)benzene Pricemore >>

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